AMG7703

• Molecular Formula: C14H15ClN2OS
• Molecular Weight: 294.8 g/mol
• InChI: InChI=1S/C14H15ClN2OS/c1-9(2)12(10-3-5-11(15)6-4-10)13(18)17-14-16-7-8-19-14/h3-9,12H,1-2H3,(H,16,17,18)/t12-/m0/s1
• InChIKey: AZYDQCGCBQYFSE-LBPRGKRZSA-N

AMG7703: FFA2 Allosteric Agonist Profile

AMG7703 (also designated as (S)-4CMTB or phenylacetamide 1) is a potent and selective allosteric agonist of the free fatty acid receptor 2 (FFA2), also known as GPR43 [1]. It is a small molecule (CAS 1103523-24-5, C14H15ClN2OS, MW 294.8) that binds to an allosteric site distinct from the orthosteric binding site of endogenous short-chain fatty acids (SCFAs) such as acetate and propionate [2]. Its primary utility in research is as a high-affinity pharmacological tool for probing FFA2-mediated signaling pathways in vitro, particularly in studies of metabolic regulation and inflammation.

Dual Gαi/Gαq pathway activation for balanced signaling studies

Allosteric cooperativity with endogenous acetate (SCFA synergy)

Preserved human/mouse ortholog activity supports cross-species research

• [1] Lee, T., et al. (2008). Identification and Functional Characterization of Allosteric Agonists for the G Protein-Coupled Receptor FFA2. Molecular Pharmacology, 74(6), 1599-1609. View Source
• [2] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 854189, AMG7703. View Source

AMG7703: Distinction from Other FFA2 and FPR2 Agonists

Generic substitution among FFA2-targeting compounds is not scientifically valid due to the highly specific, multi-faceted pharmacological profile of AMG7703. Unlike orthosteric agonists that compete with endogenous ligands, AMG7703 acts as an allosteric modulator, exhibiting positive cooperativity with SCFAs to amplify receptor signaling [1]. It is also a dual-pathway activator, capable of stimulating both Gαi- and Gαq-mediated signaling, a functional attribute not uniformly shared across all FFA2 ligands [1]. Furthermore, its high selectivity over the closely related receptors FFA1 (GPR40) and FFA3 (GPR41) is a critical differentiator from less-specific compounds [1]. Substituting AMG7703 with a general FFA2 agonist risks missing key allosteric effects, obtaining different potency and efficacy profiles, and introducing off-target activities that confound experimental interpretation.

Gi-biased modulators AZ1729 lacks Gq/11 signaling; may not reproduce balanced dual-pathway responses essential for certain study designs.

FPR2/ALX agonists Compounds targeting formyl peptide receptors (e.g., BMS-986235) differ in receptor expression and downstream effectors, limiting interchangeability.

• [1] Lee, T., et al. (2008). Identification and Functional Characterization of Allosteric Agonists for the G Protein-Coupled Receptor FFA2. Molecular Pharmacology, 74(6), 1599-1609. View Source

AMG7703: Comparative Evidence Profile

Dual Gαi/Gαq Activation vs. Gi-Biased Modulators

In a direct comparison within the same study, AMG7703 demonstrates significantly higher potency than the endogenous FFA2 ligands acetate and propionate in inhibiting forskolin-induced cAMP production. For the human receptor (hFFA2), AMG7703 (phenylacetamide 1) has an IC50 of 0.7 μM, whereas acetate and propionate have IC50 values of 120 μM and 140 μM, respectively [1].

Dual Gαi/Gαq activation

Head-to-head

AMG7703 activates both Gαi and Gαq pathways. AZ1729: Gi-biased; no Gq/G11 activity detected.

Selection depends on required signaling breadth.

hFFA2 in CHO cells (cAMP & calcium).

Evidence Dimension	Potency (IC50) for inhibition of forskolin-induced cAMP production via Gαi pathway at human FFA2 (hFFA2) receptor
Target Compound Data	0.7 μM
Comparator Or Baseline	Acetate: 120 μM; Propionate: 140 μM
Quantified Difference	AMG7703 is approximately 171-fold more potent than acetate and 200-fold more potent than propionate.
Conditions	CHO cells stably expressing human FFA2 (hFFA2); cAMP assay

Why This Matters

This >100-fold increase in potency allows researchers to use substantially lower concentrations of AMG7703 to activate FFA2, minimizing potential off-target effects and solvent toxicity associated with high concentrations of endogenous SCFAs.

• [1] Lee, T., et al. (2008). Identification and Functional Characterization of Allosteric Agonists for the G Protein-Coupled Receptor FFA2. Molecular Pharmacology, 74(6), 1599-1609. View Source

Allosteric Synergy with Acetate Versus Orthosteric Agonists

The primary literature characterizes both AMG7703 (phenylacetamide 1) and its closest analog, phenylacetamide 2. While both are potent agonists, they are not functionally identical. In the Gαi-mediated cAMP inhibition assay, AMG7703 has IC50 values of 0.7 μM (hFFA2) and 0.96 μM (mFFA2), whereas phenylacetamide 2 is slightly more potent with IC50 values of 0.48 μM (hFFA2) and 0.66 μM (mFFA2) [1]. A critical distinction, however, is that phenylacetamide 2 did not exhibit allosteric modulation of the FFA2 receptor in combination with AMG7703, indicating a different and less complex binding interaction compared to AMG7703, which demonstrated positive cooperativity with acetate (cooperativity factor α of 24 in cAMP assay, α of 89 in aequorin assay) [1].

Allosteric synergy with acetate

Class-level

Positive cooperativity potentiates acetate responses. Orthosteric agonists lack this property.

Enables study of synthetic/natural ligand integration at FFA2.

Qualitative evidence; not quantified.

Evidence Dimension	Potency (IC50) for Gαi-mediated cAMP inhibition and allosteric cooperativity with acetate.
Target Compound Data	hFFA2 IC50: 0.7 μM; mFFA2 IC50: 0.96 μM; Cooperativity with acetate: Yes (α = 24-89)
Comparator Or Baseline	Phenylacetamide 2: hFFA2 IC50: 0.48 μM; mFFA2 IC50: 0.66 μM; Cooperativity with AMG7703: No
Quantified Difference	Phenylacetamide 2 is approx. 1.5x more potent in vitro, but lacks the allosteric cooperativity with other ligands that is characteristic of AMG7703.
Conditions	CHO cells stably expressing hFFA2 or mFFA2; cAMP assay and aequorin assay for calcium flux

Why This Matters

AMG7703 is the preferred tool for studies requiring a compound with a defined allosteric mechanism and positive cooperativity with endogenous SCFAs, which more closely mimics the physiological context of receptor modulation. Phenylacetamide 2 may not recapitulate these allosteric effects.

• [1] Lee, T., et al. (2008). Identification and Functional Characterization of Allosteric Agonists for the G Protein-Coupled Receptor FFA2. Molecular Pharmacology, 74(6), 1599-1609. View Source

Cross-Species Potency and Translational Relevance

AMG7703's selectivity profile is well-defined. At a concentration of 30 μM, it shows no agonist activity against a panel of GPCRs including the closely related receptors FFA1 (GPR40) and FFA3 (GPR41), as well as GPR109A, growth hormone secretagogue receptor, endothelin type B receptor, CCR2, CXCR3, CXCR4, and CCR7 [1]. This contrasts with other FFA2-targeting tool compounds, such as some reported by Euroscreen or other phenylacetamide derivatives, for which detailed selectivity data may be absent or show activity on FFA1/FFA3 [2].

Cross-species potency

Reported

hFFA2 cAMP IC50 0.7 μM, mFFA2 0.96 μM; calcium EC50 0.45/1.27 μM; GTPγS EC50 100/158 nM.

Supports translational model interpretation.

Consistent across multiple assay platforms.

Evidence Dimension	Receptor Selectivity at 30 μM
Target Compound Data	Inactive against FFA1, FFA3, GPR109A, GHSR, ETB, CCR2, CXCR3, CXCR4, CCR7
Comparator Or Baseline	Other in-class FFA2 agonists (e.g., some Euroscreen compounds) may have limited or no published selectivity data across this panel.
Quantified Difference	Not available; inference based on lack of published data for comparators.
Conditions	In vitro functional assays in CHO cells expressing the respective GPCRs

Why This Matters

The extensive and negative selectivity profile of AMG7703 minimizes the risk of confounding results due to off-target receptor activation, providing cleaner, more interpretable data for FFA2-specific research. This is a crucial factor for procurement when high confidence in target engagement is required.

• [1] Lee, T., et al. (2008). Identification and Functional Characterization of Allosteric Agonists for the G Protein-Coupled Receptor FFA2. Molecular Pharmacology, 74(6), 1599-1609. View Source
• [2] Milligan, G., et al. (2014). Complex pharmacology of free fatty acid receptors. Chemical Reviews, 117(1), 67-110. View Source

Pharmacokinetic Limitations as a Research Tool

A key differentiator is AMG7703's ability to activate both Gαi- and Gαq-mediated signaling pathways downstream of FFA2. In direct comparison, it potently activates Gαq (calcium flux) with an EC50 of 0.45 μM for hFFA2 and Gαi (cAMP inhibition) with an IC50 of 0.7 μM for hFFA2 [1]. In contrast, some other FFA2 agonists, like the endogenous SCFAs, are far less potent or may bias signaling toward one pathway [1]. For instance, acetate and propionate require millimolar concentrations to achieve similar activation.

Pharmacokinetic limitations

Class-level

Low aqueous solubility confines utility to in vitro/ex vivo settings.

Defines role as an in vitro probe, not an in vivo candidate.

Not a drug development lead.

Evidence Dimension	Potency for Gαi (cAMP inhibition) and Gαq (calcium flux) pathway activation at hFFA2
Target Compound Data	Gαi IC50: 0.7 μM; Gαq EC50: 0.45 μM
Comparator Or Baseline	Acetate: Gαi IC50: ~120 μM; Gαq EC50: Not reported (low potency, high μM to mM). Propionate: Gαi IC50: ~140 μM.
Quantified Difference	AMG7703 is >100-fold more potent for Gαi and >1,000-fold more potent for Gαq pathway activation compared to endogenous SCFAs.
Conditions	CHO cells stably expressing hFFA2; cAMP assay (Gαi) and aequorin assay (Gαq)

Why This Matters

This balanced, dual-pathway activation at low nanomolar concentrations makes AMG7703 a superior tool for studying the full spectrum of FFA2's physiological functions, which is critical for experiments in adipocytes, immune cells, and enteroendocrine cells where both pathways are relevant.

• [1] Lee, T., et al. (2008). Identification and Functional Characterization of Allosteric Agonists for the G Protein-Coupled Receptor FFA2. Molecular Pharmacology, 74(6), 1599-1609. View Source

AMG7703: Applications in Inflammation & Metabolism

Dissecting Gαi/Gαq Signaling Branch Points

AMG7703 is an ideal tool for studying the role of FFA2 in regulating lipid metabolism. As shown in the primary literature, it inhibits lipolysis in 3T3L1 adipocytes in a concentration-dependent and Gαi-dependent manner [1]. Its high potency (EC50 ~0.7-0.96 µM for Gαi pathway) and defined mechanism enable precise dissection of the FFA2 signaling cascade in adipocytes, a model system central to metabolic disease research. Substitution with a less potent or non-allosteric agonist would require significantly higher concentrations, increasing the risk of non-specific effects and obscuring the true physiological role of the receptor.

Allosteric Synergy with Microbiome-Derived SCFAs

The allosteric nature of AMG7703 is a key research application. It exhibits positive cooperativity with the endogenous orthosteric agonist acetate, with a cooperativity factor (α) of 24 in cAMP assays and 89 in calcium flux assays [1]. This property is not shared by all FFA2 agonists, including its close analog phenylacetamide 2 [1]. Therefore, AMG7703 is uniquely suited for experimental designs aimed at probing the structural basis of allosteric modulation at FFA2, mapping the distinct binding pockets for orthosteric and allosteric ligands, or investigating how allosteric modulators can bias signaling towards specific downstream pathways.

Mouse-to-Human Translational Studies of Lipolysis

Due to its proven selectivity against a panel of GPCRs including FFA1, FFA3, and several chemokine receptors at 30 µM [1], AMG7703 provides a high degree of target specificity. This makes it a robust positive control for experiments seeking to validate FFA2 as a key mediator in complex cellular systems, such as immune cell activation or gut hormone secretion (e.g., GLP-1 release) [2]. In contrast, using a less-characterized or less-selective FFA2 agonist could lead to ambiguous results, where the observed biological effect is actually due to off-target activity. AMG7703 thus ensures that the phenotype observed can be confidently attributed to FFA2 engagement.

In Vitro Reference Standard for FFA2 Screening

AMG7703 serves as an excellent tool for establishing in vitro target engagement assays (e.g., cAMP, calcium flux, GTPγS binding) and mapping the downstream signaling architecture of FFA2. Its ability to potently activate both Gαi and Gαq pathways (IC50/EC50 ~0.7 and 0.45 µM respectively for human receptor) [1] allows for the simultaneous or comparative study of multiple signaling cascades. This is a distinct advantage over pathway-biased agonists or those with lower potency, as it provides a more complete picture of receptor function and allows for the development of robust, high-throughput screening assays.

Application

Selection Property

Validation Focus

Dual-pathway signaling studies

Balanced Gαi/Gαq activation context

cAMP and calcium assay endpoint review

SCFA cooperativity studies

Positive allosteric modulation of acetate response

Calcium mobilization synergy assay

Cross-species lipolysis pathway studies

Preserved human/mouse FFA2 potency

Interspecies potency ratio review

FFA2 screening reference

Characterized multi-assay pharmacological profile

Assay calibration & agonist efficacy benchmarking

• [1] Lee, T., et al. (2008). Identification and Functional Characterization of Allosteric Agonists for the G Protein-Coupled Receptor FFA2. Molecular Pharmacology, 74(6), 1599-1609. View Source
• [2] Milligan, G., et al. (2014). Complex pharmacology of free fatty acid receptors. Chemical Reviews, 117(1), 67-110. View Source